![molecular formula C22H24N4O3 B2558044 N1-(5-methylisoxazol-3-yl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide CAS No. 941933-68-2](/img/structure/B2558044.png)
N1-(5-methylisoxazol-3-yl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(5-methylisoxazol-3-yl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H24N4O3 and its molecular weight is 392.459. The purity is usually 95%.
BenchChem offers high-quality N1-(5-methylisoxazol-3-yl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(5-methylisoxazol-3-yl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Intramolecular Electron Transfer
A study by Lockard and Wasielewski (2007) focused on intramolecular photoinduced charge separation and recombination within a donor-acceptor molecule closely related to N1-(5-methylisoxazol-3-yl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide. This research is significant for understanding electron-transfer dynamics in complex molecules, with potential applications in the design of molecular electronic devices (Lockard & Wasielewski, 2007).
Molecular Interaction with Receptors
Shim et al. (2002) investigated the molecular interaction of a similar antagonist with the CB1 cannabinoid receptor. Their work involved conformational analysis and comparative molecular field analysis (CoMFA), contributing to a deeper understanding of molecular interactions with receptors, which is crucial for drug design and discovery (Shim et al., 2002).
Thermolysis of N-arylnicotinamide Oximes
Research by Gaber, Muathen, and Taib (2012) on the thermolysis of N-arylnicotinamide oximes, which share structural similarities with the compound , revealed insights into the mechanisms and products of such reactions. This knowledge is vital for the synthesis of new materials and pharmaceuticals (Gaber, Muathen, & Taib, 2012).
Anti-Stress Agents
Badru, Anand, and Singh (2012) synthesized and evaluated derivatives of a related compound for their anti-stress activity. This research could lead to the development of new therapeutic agents for stress-related disorders (Badru, Anand, & Singh, 2012).
Organic Light-Emitting Diodes
A study by Rajakannu et al. (2020) on naphthalene benzimidazole-based ligands, similar in structure to the compound , led to the development of deep red-emitting organic light-emitting diodes (OLEDs). This research is significant for advancing OLED technology (Rajakannu et al., 2020).
Chemosensors for Transition Metal Ions
Research by Gosavi-Mirkute et al. (2017) involved the synthesis and characterization of compounds including 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione, which have applications as chemosensors for transition metal ions. This area of research is crucial for environmental monitoring and industrial processes (Gosavi-Mirkute et al., 2017).
properties
IUPAC Name |
N'-(5-methyl-1,2-oxazol-3-yl)-N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3/c1-15-13-20(25-29-15)24-22(28)21(27)23-14-19(26-11-4-5-12-26)18-10-6-8-16-7-2-3-9-17(16)18/h2-3,6-10,13,19H,4-5,11-12,14H2,1H3,(H,23,27)(H,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOKVNBXZTPFLKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(5-methylisoxazol-3-yl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.